N-(3-fluorophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
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Description
N-(3-fluorophenyl)-2-(2-methyl-4-oxo-7-(p-tolyl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S and its molecular weight is 408.45. The purity is usually 95%.
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Scientific Research Applications
Anti-Inflammatory Activity
A derivative of N-(3-fluorophenyl)acetamide, specifically N-(3-chloro-4-fluorophenyl)acetamide, has been synthesized and evaluated for anti-inflammatory activity. Certain derivatives showed significant anti-inflammatory activity, suggesting potential applications in inflammatory conditions (Sunder & Maleraju, 2013).
Antitumor Activity
Novel pyridazinone derivatives, structurally related to N-(3-fluorophenyl)acetamide, have been synthesized and assessed for their antiproliferative activities against human cancer cell lines. Some compounds demonstrated good antiproliferative activities, highlighting their potential as antitumor agents (Zhang et al., 2020).
Analgesic and Antimicrobial Applications
Thiazolo[3,2-a] pyrimidine derivatives, closely related to N-(3-fluorophenyl)acetamide, have shown significant anti-inflammatory and antinociceptive activities. These compounds also displayed lower ulcerogenic activity, suggesting their potential in pain management and antimicrobial applications (Alam et al., 2010).
Antibacterial and Antifungal Agents
Research on novel isoxazolo[4,5-d]pyridazines and thiazolo[4,5-d]pyridazines, structurally similar to N-(3-fluorophenyl)acetamide, revealed broad-spectrum antibacterial activity, particularly against Gram-positive strains, and appreciable antifungal activity. This suggests their use as potential antimicrobial agents (Faidallah et al., 2013).
Properties
IUPAC Name |
N-(3-fluorophenyl)-2-[2-methyl-7-(4-methylphenyl)-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O2S/c1-12-6-8-14(9-7-12)18-20-19(23-13(2)29-20)21(28)26(25-18)11-17(27)24-16-5-3-4-15(22)10-16/h3-10H,11H2,1-2H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONGOQOMPFHDCBJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)NC4=CC(=CC=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.